Cas no 1807234-83-8 (3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl chloride
• CAS No: 1807234-83-8
• MF: C₈H₅Cl₂NO₂S₂
• MW: 282.166797399521
• CID: 4961102
• Update Time: 2025-10-31

3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO2S2/c9-3-5-1-2-6(4-11)8(7(5)14)15(10,12)13/h1-2,14H,3H2
• InChI Key： ORVKHKQBOMQUKW-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC=C(CCl)C=1S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Additional information on 3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl chloride

3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl Chloride: A Comprehensive Overview

The compound 3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl Chloride (CAS No. 1807234-83-8) is a highly specialized organic chemical with a complex structure and diverse applications. This compound belongs to the class of sulfonyl chlorides, which are widely used in various industries due to their reactivity and versatility. The molecule consists of a benzene ring substituted with three distinct functional groups: a chloromethyl group at position 3, a cyano group at position 6, and a mercaptosulfonyl chloride group at position 2. These substituents confer unique chemical properties, making this compound valuable in fields such as pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl Chloride in drug discovery and development. The sulfonyl chloride group is known for its ability to act as an electrophilic agent, facilitating nucleophilic substitutions. This property is particularly useful in the synthesis of bioactive molecules, where precise control over reactivity is crucial. Researchers have explored its role in creating novel antibiotics and anticancer agents, leveraging its ability to form stable bonds with nitrogen-containing nucleophiles such as amines and thiols.

In the context of agrochemicals, 3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl Chloride has shown promise as an intermediate in the synthesis of herbicides and fungicides. The cyano group at position 6 enhances the compound's stability under harsh environmental conditions, while the chloromethyl group provides flexibility for further functionalization. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional synthetic pathways, reducing waste and improving efficiency.

The synthesis of 3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl Chloride involves a multi-step process that combines aromatic substitution reactions with sulfonation techniques. Key intermediates include 2-aminothiophenol derivatives, which are subjected to sulfonation followed by chlorination to yield the final product. This synthesis pathway has been optimized in recent years to improve yield and minimize by-products, aligning with the principles of sustainable chemistry.

From a structural perspective, the molecule's benzene ring serves as a rigid framework, enabling precise spatial arrangement of the substituents. The chloromethyl group at position 3 introduces both electron-donating and leaving group properties, while the cyano group at position 6 acts as an electron-withdrawing substituent. These opposing electronic effects create a dynamic balance that influences the compound's reactivity and selectivity in various reactions.

One of the most intriguing aspects of 3-Chloromethyl-6-cyano-2-mercaptobenzenesulfonyl Chloride is its ability to participate in thiol-based reactions. The mercaptosulfonyl chloride group can react with thiols to form stable sulfonamides, which are essential components in many biologically active compounds. Recent research has demonstrated its utility in click chemistry applications, where it serves as a versatile building block for constructing complex molecular architectures.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for use in solution-phase reactions. However, care must be taken during handling due to its reactivity with moisture and nucleophiles.

The application of 3-Chloromethyl-6-cyano-2-mersaptobenzenesulfonyl Chloride extends beyond traditional chemical synthesis into emerging areas such as materials science. Its ability to form cross-linked networks through thiol-based reactions has led to its investigation as a precursor for advanced polymers and coatings with tailored mechanical properties.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's reactivity under varying conditions. Understanding these mechanisms will pave the way for novel applications in catalysis and asymmetric synthesis. Additionally, efforts are being made to explore its potential in biotechnology, particularly in enzyme-mediated transformations where precise control over reaction outcomes is paramount.

In conclusion, 3-Chloromethyl-6-cyano-2-mersaptobenzenesulfonyl Chloride (CAS No. 1807234-83-) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential tool in modern chemistry.